molecular formula C20H20N2O4 B8515376 7-Acetamido-N,N-diethyl-9-oxo-9H-xanthene-3-carboxamide CAS No. 825649-82-9

7-Acetamido-N,N-diethyl-9-oxo-9H-xanthene-3-carboxamide

Cat. No.: B8515376
CAS No.: 825649-82-9
M. Wt: 352.4 g/mol
InChI Key: LLJDHHUDCZLFAF-UHFFFAOYSA-N
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Description

7-Acetamido-N,N-diethyl-9-oxo-9H-xanthene-3-carboxamide is a useful research compound. Its molecular formula is C20H20N2O4 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

825649-82-9

Molecular Formula

C20H20N2O4

Molecular Weight

352.4 g/mol

IUPAC Name

7-acetamido-N,N-diethyl-9-oxoxanthene-3-carboxamide

InChI

InChI=1S/C20H20N2O4/c1-4-22(5-2)20(25)13-6-8-15-18(10-13)26-17-9-7-14(21-12(3)23)11-16(17)19(15)24/h6-11H,4-5H2,1-3H3,(H,21,23)

InChI Key

LLJDHHUDCZLFAF-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)C1=CC2=C(C=C1)C(=O)C3=C(O2)C=CC(=C3)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 6f (2 g, 6.7 mmol) in 35 mL of DMF was treated with HATU (2.5 g, 6.7 mmol), diethylamine (0.2 mL, 8.7 mmol), and diisopropylethylamine (4.75 mL, 26.8 mmol). After stirring for 3 h the reaction was poured into water and the solid was collected to give the product, compound 7f. The filtrate was extracted with diethyl ether/THF (1:1). The combined organic phases were washed with water, brine, and dried over magnesium sulfate. The solvent was evaporated in vacuo and combined with the above solid to give 1.5 g total of compound 7f. MS m/z=353 (M+1).
Name
Compound 6f
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
0.2 mL
Type
reactant
Reaction Step One
Quantity
4.75 mL
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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